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Introduction

Sedaxane is a broad-spectrum fungicide belonging to the chemical class of pyrazole-
carboxamides. It is primarily utilized as a seed treatment to protect a variety of crops from
seed- and soil-borne fungal diseases.[1][2] The mode of action of Sedaxane is the inhibition of
the succinate dehydrogenase (SDH) enzyme, also known as Complex I, in the mitochondrial
respiratory chain of fungi.[1][2][3] This inhibition disrupts the tricarboxylic acid (TCA) cycle and
electron transport, ultimately leading to the cessation of fungal respiration and growth.[1][4]
Given its targeted mechanism and widespread agricultural use, the accurate and sensitive
analytical determination of Sedaxane residues in various matrices is crucial for regulatory
compliance, environmental monitoring, and ensuring food safety.

This document provides detailed application notes and experimental protocols for the
guantitative analysis of high-purity Sedaxane using Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS). A high-purity Sedaxane reference standard is essential for the
accuracy and reliability of these analytical methods.

Data Presentation

The following table summarizes typical quantitative data for the analysis of Sedaxane in
various matrices using LC-MS/MS. These values are indicative and may vary depending on the
specific instrumentation, matrix, and experimental conditions.
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Agricultural
Parameter Soil Water Products (e.g.,
Cereals)
Typical Retention
~6.7-7.2 ~6.7-7.2 ~4.7-51

Time (min)

I . Not explicitly stated,
Limit of Detection

(LOD) 0.003 mg/kgl[5] 0.015 pg/L but can be estimated
from LOQ
Limit of Quantification
0.0001 mg/kg[6][7] 0.05 pg/L[8] 0.010 mg/kgl[5]
(LOQ)
Recovery (%) 70-110%[6] 70-110%]8] 70-120%]9]

Signaling Pathway of Sedaxane

Sedaxane targets and inhibits the succinate dehydrogenase (SDH) complex (Complex Il) in the
inner mitochondrial membrane of fungal cells. This enzyme is a key component of both the
citric acid cycle and the electron transport chain. By binding to the ubiquinone-binding site (Q-
site) of the SDH complex, Sedaxane blocks the transfer of electrons from succinate to
ubiquinone. This disruption of the electron flow halts cellular respiration and energy production,
leading to fungal cell death.[1][4][10]
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Caption: Mechanism of action of Sedaxane via inhibition of Complex II.
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Experimental Protocols

Sample Preparation: QUEChERS Method for Agricultural
Products

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticide residues in food matrices.

[°]

Materials:

High-purity Sedaxane reference standard
o Acetonitrile (ACN), HPLC grade

e Magnesium sulfate (anhydrous)

e Sodium chloride (NaCl)

o Trisodium citrate dihydrate

o Disodium hydrogen citrate sesquihydrate

» Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)
sorbent and magnesium sulfate

e Centrifuge tubes (50 mL)

Centrifuge

Procedure:

» Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
e Add 10 mL of acetonitrile.

e Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).
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e Immediately shake vigorously for 1 minute.

e Centrifuge at 23000 rpm for 5 minutes.

o Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube.
» Shake for 30 seconds.

o Centrifuge at high speed for 5 minutes.

e The supernatant is ready for LC-MS/MS analysis.

Sample Preparation: Solid-Phase Extraction (SPE) for
Water Samples

This protocol is adapted from the US EPA method for the analysis of Sedaxane in water.[11]
Materials:

e High-purity Sedaxane reference standard

e Methanol (MeOH), HPLC grade

o Acetonitrile (ACN), HPLC grade

o Ultrapure water

¢ Solid-phase extraction (SPE) cartridges (e.g., Oasis™ HLB)

e Vacuum manifold

Procedure:

» Condition the SPE cartridge with methanol followed by ultrapure water.
o Load the water sample onto the cartridge.

e Wash the cartridge with water to remove interferences.
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o Elute the Sedaxane from the cartridge with acetonitrile.

e The eluate can be concentrated and reconstituted in a suitable solvent for LC-MS/MS
analysis.

Instrumental Analysis: LC-MS/MS

The following are typical LC-MS/MS parameters for the analysis of Sedaxane.[6][11]

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., Phenomenex Luna C18(2) 3 um 50 x 3 mm)

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid

Flow Rate: 0.5 mL/min

Injection Volume: 10-50 pL

Column Temperature: 50°C

Mass Spectrometry (MS/MS) Conditions:

« lonization Mode: Electrospray lonization (ESI), Negative

Scan Type: Multiple Reaction Monitoring (MRM)

Precursor lon (m/z): 330.2

Product lons (m/z): 131.1 and 91.1

Collision Gas: Nitrogen

Analytical Workflow

The general workflow for the analytical testing of Sedaxane involves several key stages, from
sample collection to final data analysis.
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Caption: General workflow for the analytical testing of Sedaxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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